4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid

• IUPAC Name: 4-[[(4-methylbenzoyl)amino]sulfamoyl]benzoic acid
• InChI: InChI=1S/C15H14N2O5S/c1-10-2-4-11(5-3-10)14(18)16-17-23(21,22)13-8-6-12(7-9-13)15(19)20/h2-9,17H,1H3,(H,16,18)(H,19,20)
• InChI Key: HQVWMXBMROOPBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NNS(=O)(=O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H14N2O5S
• Molecular Weight: 334.3 g/mol

Description

4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid, also known as MBSA, is a chemical compound that has become increasingly popular in scientific research due to its unique properties. MBSA is a sulfonamide derivative that is commonly used as an inhibitor of carbonic anhydrase enzymes, which play a crucial role in various physiological processes. In

Scientific Research Applications

4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has been widely used in scientific research due to its ability to inhibit carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible conversion of carbon dioxide and water to bicarbonate and protons. These enzymes play a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has been shown to inhibit carbonic anhydrase activity in vitro and in vivo, making it a valuable tool for studying the role of carbonic anhydrases in various physiological processes.

Mechanism of Action

4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid inhibits carbonic anhydrase enzymes by binding to the zinc ion at the active site of the enzyme. This binding prevents the conversion of carbon dioxide and water to bicarbonate and protons, leading to a decrease in carbonic anhydrase activity. 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has been shown to be a competitive inhibitor of carbonic anhydrase enzymes, meaning that it competes with the substrate for binding to the active site of the enzyme.
Biochemical and Physiological Effects
4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase enzymes by 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has been shown to decrease the rate of bone resorption, making it a potential treatment for osteoporosis. 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has also been shown to decrease the rate of tumor growth in animal models, suggesting that it may have potential as an anticancer agent. Additionally, 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has several advantages for use in lab experiments. It is a highly specific inhibitor of carbonic anhydrase enzymes, meaning that it does not affect other enzymes or cellular processes. Additionally, 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has been well characterized in the literature, making it a reliable tool for studying the role of carbonic anhydrases in various physiological processes. However, 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has some limitations for use in lab experiments. It is a relatively expensive compound, which can limit its use in large-scale experiments. Additionally, 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid has a relatively short half-life in vivo, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid. One area of research is the development of 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid analogs with improved properties, such as increased potency or longer half-life. Another area of research is the investigation of the role of carbonic anhydrases in various diseases, such as cancer and osteoporosis, and the potential use of 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid as a treatment for these diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid involves the reaction of 4-aminobenzenesulfonamide with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified through recrystallization to obtain pure 4-[[(4-Methylbenzoyl)amino]sulfamoyl]benzoic acid. This synthesis method has been well established in the literature and has been used in numerous studies.